2(3H)-Furanone, dihydro-3-pentyl-

• CAS No.: 51849-71-9
• Molecular Formula: C9H16O2
• Molecular Weight: 156.22 g/mol
• IUPAC Name: 3-pentyloxolan-2-one
• InChI: InChI=1S/C9H16O2/c1-2-3-4-5-8-6-7-11-9(8)10/h8H,2-7H2,1H3
• InChI Key: ZWYZHNNHSZXTTG-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC1CCOC1=O

Description

. This compound belongs to the class of furanones, which are known for their diverse chemical properties and applications in various fields.

Preparation Methods

The synthesis of 2(3H)-Furanone, dihydro-3-pentyl- can be achieved through several synthetic routes. One common method involves the cyclization of appropriate precursors under specific reaction conditions. Industrial production methods may involve the use of catalysts and optimized reaction conditions to ensure high yield and purity of the compound .

Chemical Reactions Analysis

2(3H)-Furanone, dihydro-3-pentyl- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert it into alcohols or other reduced forms.

Substitution: It can undergo substitution reactions where functional groups are replaced by other groups under specific conditions.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts to facilitate substitution reactions .

Scientific Research Applications

2(3H)-Furanone, dihydro-3-pentyl- has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound’s derivatives are studied for their potential biological activities.

Medicine: Research is ongoing to explore its potential therapeutic properties.

Industry: It is used in the production of fragrances, flavors, and other industrial products.

Mechanism of Action

The mechanism by which 2(3H)-Furanone, dihydro-3-pentyl- exerts its effects involves interactions with specific molecular targets and pathways. These interactions can lead to various biological and chemical outcomes, depending on the context of its use. The exact molecular targets and pathways are subjects of ongoing research .

Comparison with Similar Compounds

2(3H)-Furanone, dihydro-3-pentyl- can be compared with other similar compounds such as:

4,5-Dihydro-3-methyl-2(3H)-furanone: Similar structure but with a methyl group instead of a pentyl group.

4,5-Dihydro-3-ethyl-2(3H)-furanone: Similar structure but with an ethyl group instead of a pentyl group.